Cas no 90224-71-8 (8-Bromo-7-quinolinol)

8-Bromo-7-quinolinol is a brominated derivative of 8-hydroxyquinoline, characterized by its distinct halogen substitution at the 8-position of the quinoline ring. This modification enhances its chelating properties and reactivity, making it valuable in coordination chemistry and as a precursor for synthesizing more complex heterocyclic compounds. Its bromine substituent also improves electrophilic reactivity, facilitating further functionalization in organic synthesis. The compound exhibits potential applications in medicinal chemistry due to its structural similarity to bioactive quinoline derivatives. With high purity and stability, 8-Bromo-7-quinolinol is suitable for research in material science, catalysis, and pharmaceutical development. Its well-defined structure ensures reproducibility in experimental and industrial processes.
8-Bromo-7-quinolinol structure
8-Bromo-7-quinolinol structure
Product Name:8-Bromo-7-quinolinol
CAS No:90224-71-8
MF:C9H6BrNO
MW:224.054041385651
MDL:MFCD13188513
CID:61380
PubChem ID:135890104
Update Time:2025-05-28

8-Bromo-7-quinolinol Chemical and Physical Properties

Names and Identifiers

    • 8-Bromoquinolin-7-ol
    • 7-Hydroxy-8-bromoquinoline
    • 8-bromo-1H-quinolin-7-one
    • 8-bromo-7-Quinolinol
    • 8-Bromo-7-hydroxyquinoline
    • 7-hydroxy-8-bromo-quinoline
    • 7-Quinolinol, 8-bromo-
    • 8-Bromo-quinolin-7-ol
    • 8-Bromoquinolin-7(1H)-one
    • KSC485M0T
    • 4996AC
    • FCH1380965
    • AM804523
    • AX8165756
    • 188B513
    • 8-Bromo-7-quinolinol (ACI)
    • SY025842
    • EN300-170079
    • AC-9605
    • SB71658
    • DB-029371
    • ACQSKLVTXZNXGL-UHFFFAOYSA-N
    • DS-14009
    • SCHEMBL580188
    • AKOS015856279
    • AMS_CNC_ID-1762255466
    • 90224-71-8
    • AMS_CNC_ID-580382093
    • SMSSF-0625269
    • MFCD13188513
    • CS-0038655
    • DTXSID60676407
    • 8-Bromo-7-quinolinol
    • MDL: MFCD13188513
    • Inchi: 1S/C9H6BrNO/c10-8-7(12)4-3-6-2-1-5-11-9(6)8/h1-5,12H
    • InChI Key: ACQSKLVTXZNXGL-UHFFFAOYSA-N
    • SMILES: BrC1C2C(=CC=CN=2)C=CC=1O

Computed Properties

  • Exact Mass: 222.963
  • Monoisotopic Mass: 222.963
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 33.1
  • XLogP3: 2.5

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.705
  • Melting Point: 196-198 ºC
  • Boiling Point: 327.9±22.0℃ at 760 mmHg
  • Flash Point: 152.1±22.3 °C
  • PSA: 32.86000
  • LogP: 2.29060
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

8-Bromo-7-quinolinol Pricemore >>

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8-Bromo-7-quinolinol Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Acetic acid ,  N-Bromosuccinimide Solvents: Dichloromethane ;  overnight, rt
Reference
Acylhydrazone Subunits as a Proton Cargo Delivery System in 7-Hydroxyquinoline
Nakashima, Kosuke; Petek, Anton; Hori, Yutaro; Georgiev, Anton; Hirashima, Shin-ichi; et al, Chemistry - A European Journal, 2021, 27(45), 11559-11566

8-Bromo-7-quinolinol Raw materials

8-Bromo-7-quinolinol Preparation Products

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